Cas no 893589-79-2 ((2-fluorophenyl)methyl(2-methylpropyl)amine)

• Product Name: (2-fluorophenyl)methyl(2-methylpropyl)amine
• CAS No: 893589-79-2
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD04510051
• CID: 1941154
• PubChem ID: 4711676
• Update Time: 2025-04-21

(2-fluorophenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)-2-methyl-1-propanamine
• AKOS000226835
• MFCD04510051
• G23058
• 2-Fluoro-N-isobutylbenzylamine
• N-[(2-fluorophenyl)methyl]-2-methylpropan-1-amine
• SCHEMBL172639
• 2-Fluoro-N-isobutylbenzylamine, 97%
• EN300-32576
• 893589-79-2
• N-(2-fluorobenzyl)-2-methylpropan-1-amine
• [(2-fluorophenyl)methyl](2-methylpropyl)amine
• (2-fluorophenyl)methyl(2-methylpropyl)amine

• MDL： MFCD04510051
• Inchi： 1S/C11H16FN/c1-9(2)7-13-8-10-5-3-4-6-11(10)12/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： MXIQSNZZFFIORF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC(C)C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines